![molecular formula C10H9Cl2NO5 B8667207 Ethyl 2-[(4,5-dichloro-2-nitrophenyl)oxy]acetate](/img/structure/B8667207.png)
Ethyl 2-[(4,5-dichloro-2-nitrophenyl)oxy]acetate
Cat. No. B8667207
M. Wt: 294.08 g/mol
InChI Key: WGJVDDNHKBUXML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07749998B2
Procedure details
1,2-dichloro-4-fluoro-5-nitrobenzene (50 g, 0.238 mol), ethyl glycolate (90.1 mL, 0.952 mol), and potassium fluoride (76.1 g, 1.31 mol) were added to a 1 L round-bottom flask containing 200 mL of anhydrous dioxane. The mixture was magnetically stirred and heated to 100° C. in an oil bath. After two hours, HPLC (Eclipse XDB-C18, 4.6×250 mm, 5 micron, 1-99% CH3CN/H2O with 0.1% trifluoroacetic acid) showed that all of the starting material (Rt=7.5 min) was gone and that one major peak (Rt=7.8 min) had formed. The reaction mixture was poured into 4 L of water, which resulted in precipitation of the product. The solid was filtered off and dried under vacuum to give ethyl[(4,5-dichloro-2-nitrophenyl)oxy]acetate (67.4 g, 0.229 mol, 96%) as a tan solid. MS (ES) m/e 294 [M+H]+.
Yield
96%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[C:5](F)=[CH:4][C:3]=1[Cl:12].[C:13]([O:17][CH2:18][CH3:19])(=[O:16])[CH2:14][OH:15].[F-].[K+].FC(F)(F)C(O)=O>O.CC#N.O.O1CCOCC1>[CH2:18]([O:17][C:13](=[O:16])[CH2:14][O:15][C:5]1[CH:4]=[C:3]([Cl:12])[C:2]([Cl:1])=[CH:7][C:6]=1[N+:8]([O-:10])=[O:9])[CH3:19] |f:2.3,6.7|
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Inputs
Step One
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Name
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|
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Quantity
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50 g
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Type
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reactant
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|
Smiles
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ClC1=C(C=C(C(=C1)[N+](=O)[O-])F)Cl
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Name
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|
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Quantity
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90.1 mL
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Type
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reactant
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Smiles
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C(CO)(=O)OCC
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Name
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|
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Quantity
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76.1 g
|
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Type
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reactant
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Smiles
|
[F-].[K+]
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
|
FC(C(=O)O)(F)F
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Step Three
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Name
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|
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Quantity
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4 L
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|
Type
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solvent
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Smiles
|
O
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
solvent
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Smiles
|
CC#N.O
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Step Five
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Name
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|
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was magnetically stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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had formed
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CUSTOM
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Type
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CUSTOM
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|
Details
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resulted in precipitation of the product
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solid was filtered off
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried under vacuum
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
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Type
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product
|
|
Smiles
|
C(C)OC(COC1=C(C=C(C(=C1)Cl)Cl)[N+](=O)[O-])=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.229 mol | |
| AMOUNT: MASS | 67.4 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
